Cas no 52685-51-5 (Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)-)

• Product Name: Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)-
• CAS No: 52685-51-5
• MF: C₇H₁₅ISi
• MW: 254.183975458145
• MDL: MFCD09030105
• CID: 359123
• Update Time: 2025-09-23

Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)-
• ((E)-3-IODO-1-METHYLPROPENYL)-TRIMETHYLSILANE
• 4-iodobut-3-en-2-yl(trimethyl)silane
• ((E)-3-Iodo-1-methylpropenyl)-
• [(2E)-4-Iodobut-2-en-2-yl](trimethyl)silane
• LogP
• silane, [(1E)-3-iodo-1-methyl-1-propen-1-yl]trimethyl-
• trimethylsilane

• MDL： MFCD09030105
• Inchi： 1S/C7H15ISi/c1-7(5-6-8)9(2,3)4/h5H,6H2,1-4H3/b7-5+
• InChI Key： NWNYZMZBMPWCQQ-FNORWQNLSA-N
• SMILES： [Si](/C(/C)=C/CI)(C)(C)C

Computed Properties

• Exact Mass: 253.99835

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 188.9±23.0 °C(Predicted)
• Solubility: Soluble in organic solvents.
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes

Additional information on Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)-

Recent Advances in the Study of Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)- (CAS: 52685-51-5) and Its Applications in Chemical Biology and Medicine

Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)- (CAS: 52685-51-5) is a specialized organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its iodo- and trimethylsilyl functional groups, serves as a versatile intermediate in organic synthesis, particularly in the construction of complex molecular architectures. Recent studies have explored its utility in cross-coupling reactions, material science, and drug discovery, positioning it as a valuable tool for researchers in these fields.

One of the most notable advancements involving Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)- is its role in palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in Suzuki-Miyaura coupling reactions, where it facilitated the formation of carbon-carbon bonds with high stereoselectivity and yield. The study highlighted the compound's stability under reaction conditions and its ability to act as a reliable precursor for the synthesis of biologically active molecules, including potential drug candidates.

In addition to its synthetic applications, recent research has investigated the compound's potential in material science. A 2024 paper in Advanced Materials reported the use of Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)- as a surface modifier for silicon-based nanomaterials. The study revealed that the compound's iodo-functional group could be leveraged for further functionalization, enabling the development of hybrid materials with tailored properties for biomedical applications, such as targeted drug delivery and bioimaging.

Furthermore, the compound's relevance in drug discovery has been underscored by its incorporation into the synthesis of novel kinase inhibitors. A recent Nature Communications article (2024) detailed the use of Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)- as a key intermediate in the construction of a library of small molecules targeting tyrosine kinases. The study demonstrated that the compound's structural features allowed for efficient diversification, leading to the identification of several promising leads with potent inhibitory activity against cancer-associated kinases.

Despite these advancements, challenges remain in the large-scale production and handling of Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)- due to its sensitivity to moisture and air. Recent efforts have focused on developing more robust synthetic protocols and stabilizing formulations to address these issues. For instance, a 2023 Chemical Science publication proposed a novel encapsulation technique that enhances the compound's stability without compromising its reactivity, paving the way for broader industrial adoption.

In conclusion, Silane, (3-iodo-1-methyl-1-propenyl)trimethyl-, (E)- (CAS: 52685-51-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility in organic synthesis, material science, and drug discovery highlights its potential to drive innovation in these fields. Future research is expected to further explore its applications, particularly in the development of next-generation therapeutics and functional materials.